Cas no 333411-66-8 (3-{[(Furan-2-ylmethyl)-amino]-methyl}-7-methyl-1H-quinolin-2-one)

• Product Name: 3-{[(Furan-2-ylmethyl)-amino]-methyl}-7-methyl-1H-quinolin-2-one
• CAS No: 333411-66-8
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 3074284
• PubChem ID: 864786
• Update Time: 2025-04-21

3-{[(Furan-2-ylmethyl)-amino]-methyl}-7-methyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{[(Furan-2-ylmethyl)-amino]-methyl}-7-methyl-1H-quinolin-2-one
• AKOS000300815
• 3-[(furan-2-ylmethylamino)methyl]-7-methyl-1H-quinolin-2-one
• 333411-66-8
• 3-(((Furan-2-ylmethyl)amino)methyl)-7-methylquinolin-2-ol
• SCHEMBL26761835
• Oprea1_658270

• MDL： MFCD02742044
• Inchi： 1S/C16H16N2O2/c1-11-4-5-12-8-13(16(19)18-15(12)7-11)9-17-10-14-3-2-6-20-14/h2-8,17H,9-10H2,1H3,(H,18,19)
• InChI Key： MYBBCQNWHAQBTO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC1C(NC2C=C(C)C=CC=2C=1)=O

Computed Properties

• Exact Mass: 268.121177757Da
• Monoisotopic Mass: 268.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones